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Compound of Interest

Tetramethylammonium
Compound Name:
hexafluorophosphate

Cat. No.: B147500

An In-depth Technical Guide to Tetramethylammonium Hexafluorophosphate

CAS Number: 558-32-7 Molecular Formula: CaH12FsNP InChl Key: ZFKULDQWLXAKIM-
UHFFFAOYSA-N

Executive Summary

Tetramethylammonium hexafluorophosphate, hereafter referred to as TMAHPFe, is a
guaternary ammonium salt extensively utilized as a supporting electrolyte in non-aqueous
electrochemistry.[1] Its high chemical and electrochemical stability, coupled with its solubility in
polar aprotic solvents, makes it an indispensable tool for researchers investigating redox
processes.[1] This guide provides a comprehensive overview of its physicochemical properties,
core applications, detailed experimental protocols, and its role in modern research fields,
including energy storage and biochemical analysis.

Physicochemical and Electrochemical Properties

TMAHPFs is a white, crystalline powder that is stable under typical laboratory conditions,
though it is sensitive to moisture.[2][3][4] Its key properties are summarized below.

Table 1: Physicochemical Properties of TMAHPFe
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Property Value Citations
CAS Number 558-32-7 [2][5][6]
Molecular Formula CaHi12FsNP [21[6]1[7]
Molecular Weight 219.11 g/mol [2][41[5]

White to pale cream crystalline

Appearance [2][3][6]
powder

Melting Point >300 °C (decomposes) [21[3][5][6]
Soluble in water; Soluble in

Solubility polar aprotic solvents (e.g., [2][3]

acetonitrile, DMSO).

Table 2: Electrochemical Properties and Comparison
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Core Applications

Supporting Electrolyte in Electrochemistry

The primary application of TMAHPFs is as a supporting or background electrolyte in non-

agueous electrochemical experiments.[1][12] In this role, it performs several critical functions:

 Increases Solution Conductivity: It provides a high concentration of mobile, inert ions that

carry the bulk of the current through the solution.[11]

e Minimizes IR Drop: By ensuring high conductivity, it reduces the uncompensated solution

resistance (iR drop), which can distort electrochemical measurements.
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e Suppresses lon Migration: The high concentration of "spectator” ions ensures that the
electroactive analyte reaches the electrode surface primarily through diffusion, simplifying

the analysis of results.[11]

The effectiveness of TMAHPFs stems from the electrochemical inertness of both the
tetramethylammonium (TMAT) cation and the hexafluorophosphate (PFes~) anion, which are

resistant to oxidation and reduction over a wide potential range.[1][8]
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Role of TMAHPFe as a Supporting Electrolyte
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Experimental Workflow: Cyclic Voltammetry

1. Polish
Working Electrode

'

2. Prepare 0.1 M
TMAHPFe Solution
(with Analyte)

!

3. Assemble
3-Electrode Cell

'

4. Deoxygenate
with Inert Gas

'

5. Connect to
Potentiostat

'

6. Set Scan
Parameters

'

7. Acquire
Voltammogram

8. Analyze

Redox Peaks

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b147500?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b147500?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b147500
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7329232.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7329232.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7329232.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7329232.aspx
https://labproinc.com/products/tetramethylammonium-hexafluorophosphate-25g-t1296-25g
https://www.sigmaaldrich.com/CA/en/product/aldrich/87725
https://www.sigmaaldrich.com/CA/en/product/aldrich/87725
https://www.thermofisher.com/order/catalog/product/A17467.22
https://www.thermofisher.com/order/catalog/product/A17467.22
https://www.chemscene.com/558-32-7.html
https://en.wikipedia.org/wiki/Tetrabutylammonium_hexafluorophosphate
https://en.wikipedia.org/wiki/Electrochemical_window
https://www.researchgate.net/publication/272861248_Electrolytic_Properties_of_Tetramethylammonium_Compound_in_Highly_Concentrated_Solutions_and_Its_Application_to_Electric_Double-Layer_Capacitors
https://www.basinc.com/assets/library/issues/15-2/cs15-2b.pdf
https://par.nsf.gov/servlets/purl/10412662
https://www.benchchem.com/product/b147500#tetramethylammonium-hexafluorophosphate-cas-number-558-32-7
https://www.benchchem.com/product/b147500#tetramethylammonium-hexafluorophosphate-cas-number-558-32-7
https://www.benchchem.com/product/b147500#tetramethylammonium-hexafluorophosphate-cas-number-558-32-7
https://www.benchchem.com/product/b147500#tetramethylammonium-hexafluorophosphate-cas-number-558-32-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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